2-Methylpropyl Ester Benzoic Acid
2-Methylpropyl Ester Benzoic Acid
Isobutyl benzoate is a benzoate ester obtained by the formal condensation of benzoic acid with isobutanol. It has a role as a metabolite. It derives from a benzoic acid and an isobutanol.
2-Methylpropyl benzoate, also known as benzoic acid isobutyl ester or fema 2185, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 2-Methylpropyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl benzoate is primarily located in the membrane (predicted from logP). 2-Methylpropyl benzoate can be biosynthesized from benzoic acid and isobutanol. 2-Methylpropyl benzoate is a sweet, balsam, and fruity tasting compound that can be found in alcoholic beverages, cocoa and cocoa products, and fruits. This makes 2-methylpropyl benzoate a potential biomarker for the consumption of these food products.
2-Methylpropyl benzoate, also known as benzoic acid isobutyl ester or fema 2185, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 2-Methylpropyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl benzoate is primarily located in the membrane (predicted from logP). 2-Methylpropyl benzoate can be biosynthesized from benzoic acid and isobutanol. 2-Methylpropyl benzoate is a sweet, balsam, and fruity tasting compound that can be found in alcoholic beverages, cocoa and cocoa products, and fruits. This makes 2-methylpropyl benzoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
120-50-3
VCID:
VC0106509
InChI:
InChI=1S/C11H14O2/c1-9(2)8-13-11(12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
SMILES:
CC(C)COC(=O)C1=CC=CC=C1
Molecular Formula:
C11H14O2
Molecular Weight:
178.23 g/mol
2-Methylpropyl Ester Benzoic Acid
CAS No.: 120-50-3
Reference Standards
VCID: VC0106509
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol
| CAS No. | 120-50-3 |
|---|---|
| Product Name | 2-Methylpropyl Ester Benzoic Acid |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | 2-methylpropyl benzoate |
| Standard InChI | InChI=1S/C11H14O2/c1-9(2)8-13-11(12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3 |
| Standard InChIKey | KYZHGEFMXZOSJN-UHFFFAOYSA-N |
| SMILES | CC(C)COC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CC(C)COC(=O)C1=CC=CC=C1 |
| Boiling Point | 242.0 °C |
| Density | d 1 0.994-0.999 |
| Physical Description | colourless oily liquid with a green, floral, leafy odou |
| Description | Isobutyl benzoate is a benzoate ester obtained by the formal condensation of benzoic acid with isobutanol. It has a role as a metabolite. It derives from a benzoic acid and an isobutanol. 2-Methylpropyl benzoate, also known as benzoic acid isobutyl ester or fema 2185, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 2-Methylpropyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl benzoate is primarily located in the membrane (predicted from logP). 2-Methylpropyl benzoate can be biosynthesized from benzoic acid and isobutanol. 2-Methylpropyl benzoate is a sweet, balsam, and fruity tasting compound that can be found in alcoholic beverages, cocoa and cocoa products, and fruits. This makes 2-methylpropyl benzoate a potential biomarker for the consumption of these food products. |
| Solubility | insoluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| Synonyms | Isobutyl Ester Benzoic Acid; 2-Methylpropyl Benzoate; Benzoic Acid iso-Butyl Ester; Isobutyl Benzoate; NSC 6580 |
| PubChem Compound | 61048 |
| Last Modified | Nov 11 2021 |
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